Cas no 383131-81-5 ((5-tert-Butyl-2-methyl-1H-indol-3-yl)acetic Acid)

• Product Name: (5-tert-Butyl-2-methyl-1H-indol-3-yl)acetic Acid
• CAS No: 383131-81-5
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 3055850
• PubChem ID: 4396609
• Update Time: 2025-04-21

(5-tert-Butyl-2-methyl-1H-indol-3-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• (5-tert-Butyl-2-methyl-1H-indol-3-yl)-acetic acid
• CS-0205980
• 2-(5-(tert-Butyl)-2-methyl-1H-indol-3-yl)aceticacid
• BBL022133
• SCHEMBL4204905
• 2-(5-tert-butyl-2-methyl-1H-indol-3-yl)acetic acid
• AKOS001475952
• STK894813
• BS-27990
• Oprea1_103096
• 2-(5-(tert-Butyl)-2-methyl-1H-indol-3-yl)acetic acid
• MFCD02664394
• 383131-81-5
• (5-tert-butyl-2-methyl-1H-indol-3-yl)acetic acid
• (5-tert-Butyl-2-methyl-1H-indol-3-yl)acetic Acid

• Inchi： 1S/C15H19NO2/c1-9-11(8-14(17)18)12-7-10(15(2,3)4)5-6-13(12)16-9/h5-7,16H,8H2,1-4H3,(H,17,18)
• InChI Key： YVEVPVXDJZMHLX-UHFFFAOYSA-N
• SMILES： OC(CC1=C(C)NC2C=CC(=CC=21)C(C)(C)C)=O

Computed Properties

• Exact Mass: 245.141578849Da
• Monoisotopic Mass: 245.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives